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Compound of Interest

Compound Name: Prosulfuron-d3

Cat. No.: B15598375 Get Quote

This guide provides a comprehensive overview of the technical data and safety information for

Prosulfuron-d3. The information is compiled for researchers, scientists, and professionals in

drug development who may be working with this compound. While specific data for the

deuterated form (d3) is limited, the safety and handling information is largely based on the

extensive data available for its parent compound, Prosulfuron. The inclusion of three deuterium

atoms is not expected to significantly alter the compound's primary hazardous properties.

Chemical and Physical Properties
Prosulfuron is characterized as a colorless crystalline solid.[1] A summary of its key physical

and chemical properties is presented in the table below.
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Property Value Source

Molecular Formula C15H13D3F3N5O4S [2]

Molecular Weight 419.4 g/mol (for Prosulfuron) [1]

Melting Point 155 °C (with decomposition)

Density 1.45 g/cm³ (at 20-25 °C)

Vapor Pressure <3.5 x 10-6 Pa at 25°C

Water Solubility
At 25°C: 87 mg/L at pH 5.0; 4

g/L at pH 6.8; 43 g/L at pH 7.7

Solubility in Organic Solvents

(g/L at 25°C)

Acetone: 160, Ethyl acetate:

56, Dichloromethane: 180,

Ethanol: 8.4, n-hexane: 6.4, n-

octanol: 1.4, Toluene: 6.1

Partition Coefficient (log Kow)

At 25°C: 2.8 at pH 5.0; 3.0 at

pH 6.9; 4.4 at pH 9.0

(Corrected)

Toxicological Information
Prosulfuron exhibits low acute toxicity via oral, dermal, and inhalation routes in rats. It is not a

skin irritant but can be a slight eye irritant in rabbits and is not a skin sensitizer in guinea pigs.

The major target organs following repeated exposure are the liver and the hematopoietic

system. Prosulfuron is not considered to be carcinogenic or a reproductive toxicant.[3]
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Endpoint Result Species Source

Acute Oral Toxicity Low Rat

Acute Dermal Toxicity Low Rat

Acute Inhalation

Toxicity
Low Rat

Skin Irritation Not an irritant Rabbit

Eye Irritation Slight irritant Rabbit

Skin Sensitization Not a sensitizer Guinea pig

Carcinogenicity

Not likely to be

carcinogenic to

humans

Mouse, Rat [3]

Genotoxicity

Not mutagenic or

genotoxic in a range

of in vitro and in vivo

assays

Reproductive Toxicity
Not a reproductive

toxicant
Rat

Neurotoxicity

Not considered a

neurotoxic hazard to

human health

Mode of Action
Prosulfuron is a member of the sulfonylurea class of herbicides. Its mode of action is the

inhibition of the enzyme acetolactate synthase (ALS), which is crucial for the biosynthesis of

branched-chain amino acids (valine, leucine, and isoleucine).[1] This inhibition leads to the

cessation of cell division and growth in susceptible plants, ultimately causing plant death within

14-21 days of application.
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Caption: Mechanism of action of Prosulfuron leading to plant death.

Hazard Identification and Safety Precautions
Prosulfuron-d3 is classified as harmful if swallowed or in contact with skin.[2] It is also very

toxic to aquatic life with long-lasting effects.[2][4][5]

Hazard Statements:

H302: Harmful if swallowed.[4]

H312: Harmful in contact with skin.[2]

H400: Very toxic to aquatic life.[2][4]

H410: Very toxic to aquatic life with long lasting effects.[2][4][5]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[4][6]

P270: Do not eat, drink or smoke when using this product.[4][6]

P273: Avoid release to the environment.[2][5]

P280: Wear protective gloves/protective clothing.[2][6]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[4]

P391: Collect spillage.[4][5]
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P501: Dispose of contents/container to a licensed hazardous-waste disposal contractor or

collection site.[4]

Safe Handling and Storage Workflow
Proper handling and storage are crucial to minimize exposure and environmental

contamination. The following workflow outlines the recommended procedures.
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Start: Receiving Prosulfuron-d3

Store in original, tightly closed container
in a dry, cool, well-ventilated area.

Keep away from food, drink, and animal feed.

Wear Personal Protective Equipment (PPE):
- Protective gloves
- Protective clothing
- Eye/face protection

Handling:
- Avoid contact with skin and eyes.

- Do not eat, drink, or smoke.
- Avoid dust formation.

Spill Response:
- Collect spillage.

- Avoid release to the environment.
- Clean contaminated surfaces thoroughly.

If spill occurs

Disposal:
- Dispose of contents/container to an

approved waste disposal facility.

End of Workflow

Click to download full resolution via product page

Caption: Recommended workflow for the safe handling and storage of Prosulfuron-d3.
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First-Aid Measures
In case of exposure, the following first-aid measures are recommended:

If Swallowed: Call a poison control center or doctor immediately for treatment advice.[7] If

the person is conscious, have them rinse their mouth with water.[4] Do not induce vomiting

unless told to do so by a poison control center or doctor.[6]

If on Skin or Clothing: Take off contaminated clothing. Rinse skin immediately with plenty of

water for 15-20 minutes. Call a poison control center or doctor for treatment advice.

If in Eyes: Hold eye open and rinse slowly and gently with water for 15-20 minutes. Remove

contact lenses, if present, after the first 5 minutes, then continue rinsing the eye. Call a

poison control center or doctor for treatment advice.

If Inhaled: Move the person to fresh air. If the person is not breathing, call 911 or an

ambulance, then give artificial respiration, preferably mouth-to-mouth if possible. Call a

poison control center or doctor for further treatment advice.[7]

Environmental Fate
Prosulfuron is highly soluble in water and mobile, with a high potential for leaching into

groundwater.[8][9] It is moderately persistent in soil but can be very persistent in aquatic

systems.[8][9] It is very toxic to aquatic life, including algae and aquatic plants.[8][9]

Experimental Protocols
Detailed experimental protocols for the toxicological and environmental fate studies are not

typically included in Safety Data Sheets. The data presented is a summary of results from

standardized tests conducted according to internationally recognized guidelines, such as those

from the Organisation for Economic Co-operation and Development (OECD). For specific

experimental methodologies, it is recommended to consult the primary scientific literature or the

full registration dossiers submitted to regulatory agencies like the U.S. Environmental

Protection Agency (EPA) or the European Food Safety Authority (EFSA).

The toxicological assessment of Prosulfuron involved a battery of tests, including:
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Acute toxicity studies (oral, dermal, inhalation) in rats.

Skin and eye irritation studies in rabbits.

Skin sensitization studies in guinea pigs.

Repeat-dose toxicity studies in rats, mice, dogs, and rabbits.

Genotoxicity assays (in vitro and in vivo).

Carcinogenicity bioassays in mice and rats.

Reproductive and developmental toxicity studies in rats and rabbits.

Stability and Reactivity
Prosulfuron is stable under normal storage conditions.[2] It is incompatible with strong oxidizing

agents.[2] Hazardous decomposition products, such as toxic gases, may form during heating or

in case of fire.[2]

Disposal Considerations
Wastes resulting from the use of this product must be disposed of on-site or at an approved

waste disposal facility.[10] Do not contaminate water, food, or feed by disposal.[10] Containers

should be handled according to the specific instructions on the product label.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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